Cas no 53153-77-8 (2-Cyclohexylidene-butyronitrile)

2-Cyclohexylidene-butyronitrile is a nitrile-based organic compound characterized by its cyclohexylidene functional group. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of fine chemicals and pharmaceuticals. Its conjugated double bond system enhances its utility in cyclization and addition reactions. The compound exhibits moderate stability under standard conditions, facilitating handling and storage. Its nitrile group offers versatility for further functionalization, including hydrolysis or reduction. Applications may include agrochemical and pharmaceutical research, where its structural features contribute to the development of complex molecular frameworks. Proper safety protocols should be observed due to potential irritant properties.
2-Cyclohexylidene-butyronitrile structure
53153-77-8 structure
Product Name:2-Cyclohexylidene-butyronitrile
CAS No:53153-77-8
MF:C10H15N
MW:149.232802629471
CID:381185
PubChem ID:294523
Update Time:2025-11-01

2-Cyclohexylidene-butyronitrile Chemical and Physical Properties

Names and Identifiers

    • Butanenitrile,2-cyclohexylidene-
    • 2-cyclohexylidenebutanenitrile
    • 2-Cyclohexyliden-butyronitril
    • 2-Cyclohexylidene-Butyronitrile
    • Butanenitrile,2-cyclohexylidene
    • NSC-163147
    • 53153-77-8
    • SCHEMBL11562555
    • NSC163147
    • DTXSID70303873
    • AKOS006345754
    • 2-Cyclohexylidene-butyronitrile
    • Inchi： 1S/C10H15N/c1-2-9(8-11)10-6-4-3-5-7-10/h2-7H2,1H3
    • InChI Key： RGXRNOLFMAWCHZ-UHFFFAOYSA-N
    • SMILES： N#C/C(/CC)=C1\CCCCC\1

Computed Properties

  • Exact Mass: 149.12000
  • Monoisotopic Mass: 149.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79000
  • LogP: 3.18068

2-Cyclohexylidene-butyronitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C993240-250mg
2-Cyclohexylidene-butyronitrile
 53153-77-8
250mg
 $ 70.00 2022-06-06
TRC
C993240-500mg
2-Cyclohexylidene-butyronitrile
 53153-77-8
500mg
 $ 95.00 2022-06-06
TRC
C993240-2.5g
2-Cyclohexylidene-butyronitrile
 53153-77-8
2.5g
 $ 365.00 2022-06-06

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